Cas no 62956-64-3 (2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid)

• Product Name: 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid
• CAS No: 62956-64-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD01719698
• CID: 958388
• PubChem ID: 162987
• Update Time: 2025-06-10

2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxyindan-1-acetic acid
• 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic acid
• 2,3-dihydro-6-methoxy-1H-Indene-1-acetic acid
• (6-Methoxy-2,3-dihydro-1H-inden-1-yl)acetic acid
• 1H-indene-1-acetic acid, 2,3-dihydro-6-methoxy-
• BRN 2110205
• AB09852
• NS-02226
• AKOS016386420
• 62956-64-3
• MFCD01719698
• SCHEMBL7950050
• DB-073231
• DTXSID70978803
• 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid

• MDL： MFCD01719698
• Inchi： 1S/C12H14O3/c1-15-10-5-4-8-2-3-9(6-12(13)14)11(8)7-10/h4-5,7,9H,2-3,6H2,1H3,(H,13,14)
• InChI Key： ALAUISTUIQUUFF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2CCC(CC(=O)O)C=2C=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid

Comprehensive Overview of 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid (CAS No. 62956-64-3)

2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid, with the CAS number 62956-64-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indene backbone and acetic acid moiety, is often explored for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid is reflected in the increasing number of queries on search engines and AI platforms. Common questions include: "What are the synthetic routes for 62956-64-3?" and "How is 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid used in medicinal chemistry?" These queries highlight the compound's relevance in contemporary scientific discourse. Additionally, its potential role in addressing health-related challenges, such as inflammation and metabolic disorders, aligns with current research trends.

From a structural perspective, 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid features a methoxy group at the 6-position of the indene ring, which can influence its electronic and steric properties. This modification is critical for its reactivity and interaction with biological targets. The acetic acid side chain further enhances its versatility, allowing for derivatization into esters, amides, or other functionalized compounds. Such flexibility makes it a preferred choice for researchers working on structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 62956-64-3 has been investigated for its compatibility with eco-friendly reaction conditions. Recent studies have explored catalytic methods to reduce waste and improve yield, addressing the global demand for environmentally responsible chemical processes. This aligns with the broader scientific community's focus on reducing the environmental footprint of pharmaceutical manufacturing.

The compound's potential applications extend to drug discovery, where it serves as a building block for bioactive molecules. For instance, derivatives of 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid have been evaluated for their anti-inflammatory and analgesic properties. Such studies are often cited in peer-reviewed journals, reinforcing the compound's significance in modern pharmacology. Researchers also explore its role in enzyme inhibition, particularly in pathways related to chronic diseases.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 62956-64-3. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols in laboratory settings.

In summary, 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetic Acid (CAS No. 62956-64-3) is a multifaceted compound with broad applicability in scientific research. Its structural features, synthetic versatility, and potential therapeutic relevance make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a key player in advancing both chemical and biomedical innovations.